Cas no 918-22-9 (1,6-Dibromododecafluorohexane)

1,6-Dibromododecafluorohexane (C6Br2F12) is a fluorinated bromoalkane characterized by its high thermal and chemical stability due to its perfluorinated carbon chain. The compound's key advantages include its strong carbon-bromine bonds, which make it a valuable intermediate in nucleophilic substitution reactions, particularly in the synthesis of fluorinated polymers and specialty chemicals. Its fully fluorinated structure ensures exceptional resistance to degradation under harsh conditions, including exposure to acids, bases, and oxidizing agents. Additionally, the bromine termini provide reactive sites for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and advanced materials. The compound's low surface energy and hydrophobicity also make it suitable for use in coatings and surface modification technologies.
1,6-Dibromododecafluorohexane structure
1,6-Dibromododecafluorohexane structure
Product Name:1,6-Dibromododecafluorohexane
CAS No:918-22-9
MF:C6Br2F12
MW:459.853042602539
MDL:MFCD00153110
CID:83194
PubChem ID:87559937
Update Time:2025-10-17

1,6-Dibromododecafluorohexane Chemical and Physical Properties

Names and Identifiers

    • 1,6-dibromododecafluorohexane
    • 1,6-Dibromoperfluorohexane
    • 1,6-Dibromodecafluorohexane~Perfluoro-1,6-dibromohexane
    • 1,6-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexane
    • Hexane, 1,6-dibromo-dodecafluoro-
    • 1,6-Dibromodecafluorohexane
    • C6Br2F12
    • SWAPKQWKFYIOJS-UHFFFAOYSA-N
    • 3188AF
    • VZ20754
    • AB1011067
    • D3572
    • A844074
    • Hexane,1,6-dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-
    • Hexane, 1,6-dibromo-1,1,
    • 1,6-Dibromo-1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorohexane (ACI)
    • Hexane, 1,6-dibromododecafluoro- (7CI, 8CI)
    • Perfluoro-1,6-dibromohexane
    • SCHEMBL2721109
    • DB-057271
    • DTXSID20335129
    • LS-13108
    • AKOS015833868
    • NS00019308
    • MFCD00153110
    • D90202
    • 918-22-9
    • CS-0319111
    • starbld0018534
    • Perfluoro(1,6-dibromohexane)
    • 1,6-Dibromododecafluorohexane
    • MDL： MFCD00153110
    • Inchi： 1S/C6Br2F12/c7-5(17,18)3(13,14)1(9,10)2(11,12)4(15,16)6(8,19)20
    • InChI Key： SWAPKQWKFYIOJS-UHFFFAOYSA-N
    • SMILES： FC(C(C(C(C(C(Br)(F)F)(F)F)(F)F)(F)F)(F)F)(Br)F
    • BRN： 1822184

Computed Properties

  • Exact Mass: 457.81800
  • Monoisotopic Mass: 457.818
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.10
  • Boiling Point: 150°C(lit.)
  • Flash Point: 141-142°C
  • Refractive Index: 1.3450
  • Water Partition Coefficient: Soluble in water.
  • PSA: 0.00000
  • LogP: 5.50300
  • Solubility: Not determined

1,6-Dibromododecafluorohexane Security Information

1,6-Dibromododecafluorohexane Customs Data

  • HS CODE：29037800

1,6-Dibromododecafluorohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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Apollo Scientific
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TRC
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TRC
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1,6-Dibromododecafluorohexane Production Method

Production Method 1

918-22-9 918-22-9
Reaction Conditions
Reference
Effect of light intensity on the photoinduced telomerization reaction of BrC2F4Br and C2F4
Zhang, Linyang; Zhang, Jiamu, Wuli Huaxue Xuebao, 1995, 11(4), 308-14

Production Method 2

918-22-9 918-22-9
Reaction Conditions
Reference
Highly selective photochemical synthesis of perfluoroalkyl bromides and iodides
Zhang, L.; Zhang, J.; Yang, W.; Wang, Y.; Fuss, W.; et al, Journal of Fluorine Chemistry, 1998, 88(2), 153-168

Production Method 3

918-22-9 918-22-9
Reaction Conditions
Reference
Synthesis and reactions of oxygen-containing organofluorine compounds. X. Bromoperfluorinated carbonyl compounds and their derivatives
Zapevalov, A. Ya.; Filyakova, T. I.; Peschanskii, N. V.; Kodess, M. I.; Kolenko, I. P., Zhurnal Organicheskoi Khimii, 1990, 26(2), 265-72

Production Method 4

918-22-9 918-22-9
812-58-8 812-58-8
335-48-8 335-48-8
Reaction Conditions
1.1 Reagents: 1,2-Dibromo-1,1,2,2-tetrachloroethane Catalysts: tert-Butyl peroxide ;  18 atm, 134 °C
Reference
Tetrafluoroethylene telomerization using dibromohaloethanes as telogens
Wlassics, I.; Tortelli, V., Journal of Fluorine Chemistry, 2006, 127(2), 240-248

1,6-Dibromododecafluorohexane Preparation Products

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